Cas no 1806637-53-5 (1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one
• CAS No: 1806637-53-5
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4972999
• Update Time: 2025-07-02

1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one

• Inchi： 1S/C12H14BrClO2/c1-3-16-10-4-5-11(9(6-10)7-14)12(13)8(2)15/h4-6,12H,3,7H2,1-2H3
• InChI Key： BXIBQAQUTASWHS-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1CCl)OCC

Computed Properties

• Exact Mass: 303.98657 g/mol
• Monoisotopic Mass: 303.98657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.59
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1806637-53-5 and Product Name: 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one

The compound with CAS No. 1806637-53-5 and the product name 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one incorporates several key functional groups, including a bromine atom and a chloromethyl substituent, which make it a versatile intermediate for synthesizing various bioactive molecules.

Recent research in the field of organic synthesis has highlighted the importance of such intermediates in developing novel therapeutic agents. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, which are widely employed in constructing complex molecular architectures. Additionally, the chloromethyl moiety serves as a reactive site for nucleophilic additions, enabling the formation of carbon-carbon bonds essential for drug molecule assembly.

One of the most compelling aspects of 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one is its potential utility in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated that compounds with similar structural motifs can interact with enzymes involved in cancer metabolism and signal transduction. The 4-ethoxyphenyl group, in particular, has been shown to enhance binding affinity to certain protein targets, making it a valuable component in designing high-affinity ligands.

In the context of drug discovery, the compound’s versatility has been leveraged to develop novel scaffolds for therapeutic agents. Researchers have utilized 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one as a key building block in generating libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of several promising candidates with potent pharmacological activity. The ability to modify both the bromo and chloromethyl functionalities provides chemists with a high degree of control over the final structure and properties of the resulting molecules.

The synthesis of 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at different sites within the molecule. These synthetic protocols highlight the compound’s significance as a tool for advancing synthetic chemistry.

From a medicinal chemistry perspective, the structural features of 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one make it an attractive candidate for further development into a lead compound. Its ability to undergo diverse chemical modifications allows for rapid optimization of pharmacokinetic and pharmacodynamic properties. Moreover, preliminary computational studies suggest that this compound may exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, which are critical for successful drug development.

The growing interest in this compound is also driven by its potential applications in other areas beyond pharmaceuticals. For example, researchers have explored its use in materials science and agrochemicals due to its unique reactivity and structural properties. The ability to incorporate functional groups like bromo and chloromethyl makes it a valuable precursor for synthesizing polymers and specialty chemicals with tailored properties.

As our understanding of biological systems continues to evolve, so does our appreciation for versatile chemical intermediates like 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one. The integration of cutting-edge synthetic techniques with computational modeling has accelerated the discovery process, enabling more efficient identification of bioactive molecules. This compound exemplifies how advances in chemical science can drive innovation across multiple disciplines.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-4-ethoxyphenyl)propan-2-one (CAS No. 1806637-53-5) represents a significant contribution to modern chemical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents and exploring new applications in science and industry. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing next-generation pharmaceuticals.